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Compound of Interest

Compound Name: DiD perchlorate

Cat. No.: B1670508

Introduction

DiD perchlorate is a lipophilic, far-red fluorescent carbocyanine dye widely utilized for labeling
the plasma membrane of living cells.[1][2] Its mechanism relies on the insertion of its long
aliphatic tails into the lipid bilayer, a process that significantly enhances its fluorescence
quantum yield.[2][3] DID is weakly fluorescent in aqueous environments but becomes intensely
bright and stable once incorporated into membranes.[2] With an excitation maximum around
644 nm and an emission maximum at approximately 665 nm, its spectral properties are well-
suited for multicolor imaging and for applications in tissues or whole organisms, where
autofluorescence is minimal in the far-red spectrum.[1][3]

This guide provides detailed protocols for labeling both suspension and adherent cells with DIiD
perchlorate, summarizes key quantitative parameters, and offers troubleshooting advice for

common issues.
Mechanism of Action

DiD perchlorate passively diffuses and partitions into the cell's plasma membrane. Once
integrated into the hydrophobic lipid environment, the dye becomes highly fluorescent and
diffuses laterally, leading to staining of the entire cell.[3] This stable labeling is retained for
extended periods, making it an excellent tool for long-term cell tracking. Upon cell division, the
dye is distributed approximately equally between daughter cells, resulting in a progressive
halving of fluorescence intensity that can be used to monitor proliferation.[4][5]
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1. Harvest & Wash Cells 2. Add Working Solution 3. Centrifuge (400g, 4 min) 4. Wash Cells Twice 5. Resuspend in Buffer
(Target density: 1x10°6/mL) & Incubate (5-30 min) & Discard Supernatant with PBS for Analysis

1. Culture Adherent Cells 2. Remove Culture Medium 3. Add Working Solution 4. Wash Twice with 5. Proceed to Imagin
on Sterile Coverslips ) & Incubate (5-30 min) Culture Medium : ging

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.abpbio.com/product/did-perchlorate/
https://www.aatbio.com/products/did-perchlorate-ultrapure-grade
https://www.medchemexpress.com/DiD_perchlorate.html
https://www.targetmol.com/compound/did%20perchlorate
https://www.benchchem.com/product/b1670508#step-by-step-guide-for-did-perchlorate-cell-labeling
https://www.benchchem.com/product/b1670508#step-by-step-guide-for-did-perchlorate-cell-labeling
https://www.benchchem.com/product/b1670508#step-by-step-guide-for-did-perchlorate-cell-labeling
https://www.benchchem.com/product/b1670508#step-by-step-guide-for-did-perchlorate-cell-labeling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670508?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

